2-((2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(o-tolyl)acetamide
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Overview
Description
2-((2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C26H20FN3O2S and its molecular weight is 457.52. The purity is usually 95%.
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Scientific Research Applications
Radiosynthesis Applications
- Radiosynthesis of PET Radioligands : A study by (Dollé et al., 2008) discusses a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds with fluorine atoms in their structure. These compounds are used for labeling with fluorine-18 for in vivo imaging using positron emission tomography (PET).
Chemical Synthesis and Modification
- Synthesis of Heterocyclic Compounds : The research by (Elian et al., 2014) focuses on the synthesis of new derivatives of thioxo-2, 5-dihydro-1H-pyrano[2,3-d]pyrimidine, providing insights into the chemical modification and synthesis of compounds related to the query compound.
Molecular Structure and Interaction Analysis
- Quantum Chemical Insight and Molecular Docking : A study by (Mary et al., 2020) offers quantum chemical insights into the molecular structure, interactions, and potential antiviral applications of a compound closely related to the query molecule.
Antimicrobial and Analgesic Activity
- Evaluation of Biological Activities : Research by (Rajanarendar et al., 2012) discusses the synthesis and biological evaluation of novel compounds, including those related to the query compound, for their antimicrobial, anti-inflammatory, and analgesic activities.
Efficient Synthesis Methods
- Electrogenerated Synthesis : The work by (Kazemi-Rad et al., 2014) describes an efficient synthesis method for chromeno[3′,4′:5,6]pyrano[2,3-d]pyrimidines, demonstrating advanced techniques in chemical synthesis relevant to the query compound.
Catalyst-Free Synthesis
- Catalyst-Free Synthesis of Diversely Substituted Compounds : A study by (Brahmachari & Nayek, 2017) highlights a simple, catalyst-free synthesis method for producing a new series of functionalized compounds related to the query molecule.
Mechanism of Action
Target of Action
Similar compounds have been found to target the histamine h1 receptor . The Histamine H1 receptor plays a crucial role in allergic reactions, making it a key target for antihistamine drugs .
Mode of Action
It’s worth noting that compounds with similar structures have been found to act as antagonists to the histamine h1 receptor . This means they bind to the receptor and block its activation, preventing the allergic response.
Pharmacokinetics
Similar compounds are known to be well absorbed and distributed in the body . The metabolism and excretion of these compounds can vary, but they are generally metabolized in the liver and excreted in the urine .
Properties
IUPAC Name |
2-[[2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H20FN3O2S/c1-16-6-2-4-8-21(16)28-23(31)15-33-26-20-14-18-7-3-5-9-22(18)32-25(20)29-24(30-26)17-10-12-19(27)13-11-17/h2-13H,14-15H2,1H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVBCVNYSMBAOSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CSC2=NC(=NC3=C2CC4=CC=CC=C4O3)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H20FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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